Cas no 914635-52-2 (3-Bromo-5-(trifluoromethoxy)benzonitrile)

• Product Name: 3-Bromo-5-(trifluoromethoxy)benzonitrile
• CAS No: 914635-52-2
• MF: C₈H₃BrF₃NO
• MW: 266.014731645584
• MDL: MFCD08458074
• CID: 1029287
• PubChem ID: 44717376
• Update Time: 2024-12-09

3-Bromo-5-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(trifluoromethoxy)benzonitrile
• 3-Bromo-5-(trifluoromethoxy)benzonitrile (ACI)
• AKOS005258896
• DTXSID40660162
• DB-366186
• SCHEMBL26129077
• CS-0130927
• AS-46448
• CL9664
• 914635-52-2
• MFCD08458074

• MDL： MFCD08458074
• Inchi： 1S/C8H3BrF3NO/c9-6-1-5(4-13)2-7(3-6)14-8(10,11)12/h1-3H
• InChI Key： PQPKERBGCBHRJO-UHFFFAOYSA-N
• SMILES： N#CC1C=C(OC(F)(F)F)C=C(Br)C=1

Computed Properties

• Exact Mass: 264.93501g/mol
• Monoisotopic Mass: 264.93501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 33Ų